Cas no 1042634-32-1 (2-methyl-5-(thiomorpholine-4-carbonyl)phenol)

• Product Name: 2-methyl-5-(thiomorpholine-4-carbonyl)phenol
• CAS No: 1042634-32-1
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 4569366
• Update Time: 2025-11-02

2-methyl-5-(thiomorpholine-4-carbonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(thiomorpholine-4-carbonyl)phenol
• Methanone, (3-hydroxy-4-methylphenyl)-4-thiomorpholinyl-

• Inchi： 1S/C12H15NO2S/c1-9-2-3-10(8-11(9)14)12(15)13-4-6-16-7-5-13/h2-3,8,14H,4-7H2,1H3
• InChI Key： MISPFNKDKVYVFU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(O)=C1)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on 2-methyl-5-(thiomorpholine-4-carbonyl)phenol

Comprehensive Guide to 2-methyl-5-(thiomorpholine-4-carbonyl)phenol (CAS No. 1042634-32-1): Properties, Applications, and Market Insights

2-methyl-5-(thiomorpholine-4-carbonyl)phenol (CAS No. 1042634-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of phenol derivatives and incorporates a thiomorpholine moiety, which contributes to its distinctive chemical and biological properties. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and material science.

The molecular structure of 2-methyl-5-(thiomorpholine-4-carbonyl)phenol combines aromatic and heterocyclic components, making it particularly valuable for medicinal chemistry applications. The presence of both phenolic and carbonyl groups in the structure provides multiple sites for chemical modification, allowing for the creation of various derivatives with tailored properties. Current trends in pharmaceutical research emphasize the importance of such versatile building blocks in the development of new therapeutic agents.

In recent years, the demand for specialty chemicals like 2-methyl-5-(thiomorpholine-4-carbonyl)phenol has grown significantly, driven by advancements in drug discovery technologies and the need for novel chemical entities. The compound's CAS number, 1042634-32-1, serves as a unique identifier in chemical databases and regulatory documentation, facilitating its tracking in research and commercial applications. Many researchers searching for "thiomorpholine derivatives in drug design" or "phenolic compounds with biological activity" often encounter this specific molecule in their investigations.

The synthesis of 2-methyl-5-(thiomorpholine-4-carbonyl)phenol typically involves multi-step organic reactions that require careful control of reaction conditions. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the growing emphasis on green chemistry principles. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound and ensure its quality for research purposes.

From a pharmacological perspective, the thiomorpholine moiety in 2-methyl-5-(thiomorpholine-4-carbonyl)phenol is of particular interest due to its potential interactions with biological targets. This structural feature is being explored in the context of various therapeutic areas, including central nervous system disorders and metabolic diseases. The compound's physicochemical properties, such as solubility and lipophilicity, make it a promising candidate for further medicinal chemistry optimization.

In material science applications, 2-methyl-5-(thiomorpholine-4-carbonyl)phenol has shown potential as a building block for advanced polymers and functional materials. The combination of aromatic and heterocyclic components in its structure offers opportunities for creating materials with specific electronic or mechanical properties. Researchers investigating "phenolic compounds for material applications" or "heterocyclic building blocks for polymers" frequently consider this compound in their studies.

The commercial availability of 2-methyl-5-(thiomorpholine-4-carbonyl)phenol (CAS No. 1042634-32-1) has expanded in recent years to meet growing research demand. Suppliers typically provide detailed technical specifications, including purity levels and analytical data, to support various research applications. Quality control measures are particularly important for this compound, as impurities can significantly affect its performance in sensitive applications.

Looking ahead, the future prospects for 2-methyl-5-(thiomorpholine-4-carbonyl)phenol appear promising, with ongoing research exploring its potential in various fields. The compound's versatility and the increasing understanding of its properties position it as a valuable tool in both academic and industrial settings. As research continues to uncover new applications for this molecule, its importance in chemical and pharmaceutical development is likely to grow.

For researchers working with 2-methyl-5-(thiomorpholine-4-carbonyl)phenol, proper handling and storage procedures are essential to maintain its stability and performance. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when working with any chemical substance. The compound's stability under various conditions is an active area of investigation, with implications for its long-term storage and application.

The scientific literature contains numerous references to 2-methyl-5-(thiomorpholine-4-carbonyl)phenol and related compounds, reflecting the broad interest in this chemical class. Recent publications have explored its potential in various contexts, from medicinal chemistry to materials science. Researchers can find valuable information about this compound in chemical databases using its CAS number (1042634-32-1) or systematic name as search terms.

In conclusion, 2-methyl-5-(thiomorpholine-4-carbonyl)phenol (CAS No. 1042634-32-1) represents an important compound in contemporary chemical research. Its unique structural features and potential applications across multiple disciplines make it a subject of ongoing investigation and development. As scientific understanding of this molecule continues to evolve, it is likely to play an increasingly significant role in various technological and therapeutic advancements.